Lithium tetrakis(pentafluorophenyl)borate ethyl etherate
Overview
Description
Lithium tetrakis(pentafluorophenyl)borate ethyl etherate is the lithium salt of the weakly coordinating anion (B(C6F5)4)− . It is commercially valuable in the catalyst composition for olefin polymerization reactions and in electrochemistry . It can be used as a coordinating counter anion in electrochemical reactions along with transition metal catalysts to enhance their acidity or solubility .
Synthesis Analysis
The salt was first produced in studies on tris(pentafluorophenyl)boron, a well-known Lewis acidic compound. Combining equimolar ether solutions of pentafluorophenyllithium and tris(pentafluorophenyl)boron gives the lithium salt of tetrakis(pentafluorophenyl)borate, which precipitates the etherate as a white solid .Molecular Structure Analysis
The anion is tetrahedral with B-C bond lengths of approximately 1.65 Angstroms. The salt has only been obtained as the etherate, and the crystallography confirms that four ether (OEt2) molecules are bound to the lithium cation, with Li-O bond lengths of approximately 1.95 Å . The molecular formula is C24BF20Li·2.5C4H10O .Chemical Reactions Analysis
Lithium tetrakis(pentafluorophenyl)borate ethyl etherate is primarily used to prepare cationic transition metal complexes . It can also be used as a catalyst in the Baeyer-Villiger oxidation of cycloalkanones to obtain lactones in the presence of aqueous hydrogen peroxide and oxalic acid .Physical And Chemical Properties Analysis
The melting point of Lithium tetrakis(pentafluorophenyl)borate ethyl etherate is 117-122 °C . It is a solid at 20 °C .Scientific Research Applications
Electrochemical Reactions
This compound acts as a coordinating counter anion in electrochemical reactions. It is used alongside transition metal catalysts to enhance their acidity or solubility, which is crucial for improving the efficiency of these reactions .
Polymer Synthesis
It serves as an activator in the synthesis of poly(norbornene ester)s, contributing to the development of new polymeric materials with potential applications in various industries .
Baeyer-Villiger Oxidation
In organic chemistry, it is utilized as a catalyst in the Baeyer-Villiger oxidation of cycloalkanones to obtain lactones. This reaction is significant in the synthesis of various pharmaceuticals and fine chemicals .
Battery Materials
The compound is widely applied in electrolytes for lithium-ion and lithium-air batteries to improve battery performance, which is essential for advancing energy storage technologies .
Organic Synthesis Catalysis
It can be used as a catalyst in organic synthesis reactions, such as organic fluorination and sulfonation reactions, which are important for creating complex molecules used in drugs and other chemical products .
Olefin Polymerization
Due to its weakly coordinating abilities, it is valuable in the catalyst composition for olefin polymerization reactions, contributing to the production of polyolefins used in various applications from packaging to automotive parts .
Mechanism of Action
Target of Action
Lithium Tetrakis(pentafluorophenyl)borate Ethyl Etherate primarily targets transition metal catalysts in electrochemical reactions . The compound enhances the acidity or solubility of these catalysts, thereby improving their performance .
Mode of Action
The compound acts as a coordinating counter anion . It forms a complex with the transition metal catalysts, altering their electronic properties and enhancing their reactivity . This interaction leads to an increase in the acidity or solubility of the catalysts .
Biochemical Pathways
It is known that the compound plays a crucial role inolefin polymerization reactions and other electrochemical processes .
Pharmacokinetics
It’s worth noting that the compound iswater-soluble , which can influence its distribution and reactivity in aqueous environments.
Result of Action
The primary result of the compound’s action is the enhancement of the performance of transition metal catalysts in electrochemical reactions . This can lead to more efficient reactions and improved yields of desired products .
Action Environment
The action of Lithium Tetrakis(pentafluorophenyl)borate Ethyl Etherate can be influenced by various environmental factors. For instance, the compound is sensitive to moisture , and its reactivity can be affected by the presence of water. Additionally, the compound will deflagrate on melting (ca 265 C) giving thick black smoke, even under nitrogen . Therefore, it is crucial to store and handle the compound under appropriate conditions to ensure its stability and efficacy .
Safety and Hazards
Future Directions
properties
IUPAC Name |
lithium;ethoxyethane;tetrakis(2,3,4,5,6-pentafluorophenyl)boranuide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24BF20.C4H10O.Li/c26-5-1(6(27)14(35)21(42)13(5)34)25(2-7(28)15(36)22(43)16(37)8(2)29,3-9(30)17(38)23(44)18(39)10(3)31)4-11(32)19(40)24(45)20(41)12(4)33;1-3-5-4-2;/h;3-4H2,1-2H3;/q-1;;+1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPLZKJQZPFREPG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[Li+].[B-](C1=C(C(=C(C(=C1F)F)F)F)F)(C2=C(C(=C(C(=C2F)F)F)F)F)(C3=C(C(=C(C(=C3F)F)F)F)F)C4=C(C(=C(C(=C4F)F)F)F)F.CCOCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H10BF20LiO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501029418 |
Source
|
| Record name | Lithium tetrakis(pentafluorophenyl)borate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501029418 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
760.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Lithium tetrakis(pentafluorophenyl)borate ethyl etherate | |
CAS RN |
371162-53-7, 155543-02-5 |
Source
|
| Record name | Borate(1-), tetrakis(2,3,4,5,6-pentafluorophenyl)-, lithium, compd. with 1,1′-oxybis[ethane] (2:2:5) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=371162-53-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Lithium tetrakis(pentafluorophenyl)borate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID501029418 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | LITHIUM TETRAKIS(PENTAFLUOROPHENYL)BORATE ETHYL ETHERATE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | Lithium Tetrakis(pentafluorophenyl)borate - Ethyl Ether Complex | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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